Cas no 690647-64-4 (3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide)

• Product Name: 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide
• CAS No: 690647-64-4
• MF: C₁₈H₁₅ClN₂O₄S
• MW: 390.840702295303
• CID: 5420164
• Update Time: 2025-06-08

3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[(3-chlorophenyl)sulfonylamino]-N-(furan-2-ylmethyl)benzamide
• 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide

• Inchi： 1S/C18H15ClN2O4S/c19-14-5-2-8-17(11-14)26(23,24)21-15-6-1-4-13(10-15)18(22)20-12-16-7-3-9-25-16/h1-11,21H,12H2,(H,20,22)
• InChI Key： YKNUSIQGYUYDGY-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C1=CC=CC(NS(C2=CC=CC(Cl)=C2)(=O)=O)=C1

Additional information on 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide

Professional Introduction to Compound with CAS No. 690647-64-4 and Product Name: 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide

The compound with the CAS number 690647-64-4 and the product name 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates several key functional groups, including a chlorobenzenesulfonamido moiety and a furan-2-ylmethylbenzamide moiety, which contribute to its distinctive chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The presence of the furan-2-yl group in this compound not only enhances its structural complexity but also opens up possibilities for diverse biological interactions. Furan derivatives are well-known for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer agents. The integration of this group with the benzamide moiety in the compound's structure suggests a synergistic effect that could enhance its pharmacological efficacy.

The 3-chlorobenzenesulfonamido group is another critical component of this compound, contributing to its reactivity and potential biological activity. Sulfonamides are widely recognized for their therapeutic properties, particularly in the treatment of bacterial infections and as intermediates in the synthesis of other bioactive molecules. The chloro substitution on the benzene ring further modulates the electronic properties of the molecule, influencing its interaction with biological targets. This structural feature is particularly relevant in the context of developing compounds with improved binding affinity and selectivity.

Recent studies have highlighted the importance of rational drug design in optimizing molecular structures for enhanced biological activity. The compound in question exemplifies this approach by combining multiple pharmacophoric elements into a single molecular framework. Computational modeling and molecular dynamics simulations have been instrumental in understanding the interactions between this compound and potential biological targets. These studies suggest that the 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide moiety may interact with specific amino acid residues in enzymes and receptors, modulating their activity and potentially leading to therapeutic effects.

One of the most promising areas of research involving this compound is its potential application in oncology. Cancer research has seen significant advancements through the development of targeted therapies that exploit specific molecular vulnerabilities of tumor cells. The structural features of this compound make it a candidate for further investigation as an anticancer agent. Preclinical studies have indicated that similar derivatives exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. The chlorobenzenesulfonamido group, in particular, has been shown to disrupt essential signaling pathways in cancer cells, making it a valuable component for drug design.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. The furan-2-ylmethylbenzamide moiety has been identified as a key pharmacophore in several anti-inflammatory agents. By modulating inflammatory pathways, this compound could offer a novel approach to managing conditions characterized by excessive inflammation. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

The synthesis of 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods suitable for industrial applications.

In conclusion, the compound with CAS number 690647-64-4 and product name 3-(3-chlorobenzenesulfonamido)-N-(furan-2-yl)methylbenzamide is a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive subject for future studies aimed at developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in advancing our understanding of drug design and development.